Cas no 62314-84-5 (N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide)

• Product Name: N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide
• CAS No: 62314-84-5
• MF: C₆H₉N₃OS₂
• MW: 203.28515791893
• CID: 449628
• PubChem ID: 4289632
• Update Time: 2025-10-29

N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
• N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)butanamide
• N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide
• N-(5-Thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)butyramide
• AKOS024575618
• NSC514522
• F0326-1001
• N-(5-mercapto-1,3,4-thiadiazol-2-yl)butyramide
• SR-01000005604-1
• 62314-84-5
• AB00667438-01
• DTXSID50401609
• NSC-514522
• SR-01000005604

• Inchi： 1S/C6H9N3OS2/c1-2-3-4(10)7-5-8-9-6(11)12-5/h2-3H2,1H3,(H,9,11)(H,7,8,10)
• InChI Key： GQBZNXDOIXRMFX-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC(CCC)=O)=S

Computed Properties

• Exact Mass: 203.01887
• Monoisotopic Mass: 203.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 53.49

Additional information on N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide

Introduction to N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide (CAS No. 62314-84-5)

N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide, a compound with the chemical identifier CAS No. 62314-84-5, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structure of N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide consists of a thiadiazole core substituted with a butanamide moiety at the 2-position and a sulfanyl group at the 5-position. The thiadiazole ring is known for its stability and ability to interact with various biological targets, making it a valuable scaffold for drug discovery. The butanamide group introduces additional functional properties that can influence the compound's solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in thiadiazole derivatives due to their reported activities in various pharmacological contexts. Studies have shown that these compounds can exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the sulfanyl group in N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide may further enhance its biological activity by improving interactions with specific target proteins or enzymes.

One of the most compelling aspects of N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide is its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The compound has been investigated for its ability to interact with key inflammatory mediators and signaling pathways. Preliminary studies suggest that it may inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), thereby reducing inflammation.

Additionally, N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide has shown promise in anticancer research. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates compared to normal cells. The compound's ability to disrupt these processes may make it an effective candidate for cancer therapy. Some studies have indicated that it can induce apoptosis in certain cancer cell lines by activating caspase-dependent pathways. Furthermore, its structural features may allow it to interfere with essential cellular processes such as DNA replication and cell cycle progression.

The synthesis of N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The thiadiazole core is typically synthesized through condensation reactions between appropriate heterocumulenes and sulfonyl chlorides or sulfonates. Subsequent functionalization at the 2-position with a butanamide group involves nucleophilic substitution or other suitable coupling reactions. The introduction of the sulfanyl group at the 5-position can be achieved through reduction or other transformation methods.

The pharmacokinetic properties of N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide are also of great interest. Factors such as solubility, absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the compound's efficacy and safety profile. The presence of both polar (sulfanyl and amide groups) and non-polar regions in its structure suggests that it may exhibit moderate solubility in both aqueous and lipid environments. This property could enhance its bioavailability while allowing for distribution across different tissues.

In vitro and in vivo studies have been conducted to evaluate the pharmacological effects of N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, research has demonstrated its ability to inhibit certain enzymes involved in inflammation and cancer progression. Moreover, animal models have shown that it can attenuate symptoms associated with chronic inflammatory diseases without significant side effects.

The future prospects for N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)butanamide are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity and pharmacokinetic properties. This may involve modifications such as changing substituents on the thiadiazole ring or introducing additional functional groups. Additionally, computational modeling techniques are being employed to predict how different structural variations will affect the compound's interactions with biological targets.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of this compound into a viable therapeutic agent. Such partnerships can facilitate rapid translation from laboratory discoveries to clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists hope to unlock the full potential of N-(5-sulfanyl-1,3,4-thiadiazol-2-ybunanamid)butanamide in addressing unmet medical needs.